(E)-N'-(5-benzoyl-1,3-thiazol-2-yl)-N,N-dimethylmethanimidamide

• IUPAC Name: N'-(5-benzoyl-1,3-thiazol-2-yl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C13H13N3OS/c1-16(2)9-15-13-14-8-11(18-13)12(17)10-6-4-3-5-7-10/h3-9H,1-2H3/b15-9+
• InChI Key: MJMCMPHWPCTTCY-OQLLNIDSSA-N
• Canonical SMILES: CN(C)C=NC1=NC=C(S1)C(=O)C2=CC=CC=C2
• Isomeric SMILES: CN(C)/C=N/C1=NC=C(S1)C(=O)C2=CC=CC=C2
• Molecular Formula: C13H13N3OS
• Molecular Weight: 259.33 g/mol

Description

(E)-N'-(5-benzoyl-1,3-thiazol-2-yl)-N,N-dimethylmethanimidamide, also known as BTA-1, is a small molecule that has been widely used in scientific research. BTA-1 is a thiazole derivative that has shown promising results in various fields of research, including cancer, neurodegenerative diseases, and infectious diseases.

Scientific Research Applications

Accelerating Effect of Tertiary Aromatic Amines

Tertiary aromatic amines, related in structure and reactivity to the query compound, are used as accelerators in the curing of acrylic resins and bone cements. These amines impact the kinetics, mechanism, activation energy of the curing process, and are important in biomedical applications like denture resins or acrylic bone cements. Their effects under different temperatures are critical, especially considering thermal trauma during implantation (Vázquez, Levenfeld, & Román, 1998).

Antioxidant and Anti-inflammatory Agents

Benzofused thiazole derivatives, similar in structure to the query compound, have shown potential as antioxidant and anti-inflammatory agents. Their synthesis and pharmacological evaluation indicate these compounds could serve as alternative therapeutic agents. The study emphasizes the importance of benzothiazole analogues as leads in drug development, including their anticancer, anti-inflammatory, antioxidant, and antiviral applications (Raut et al., 2020).

DNA Minor Groove Binding

Compounds like Hoechst 33258, which share functional groups with the query compound, are known for their strong binding to the minor groove of double-stranded B-DNA, specific for AT-rich sequences. This binding property is utilized in fluorescent DNA staining, important for chromosome and nuclear staining in cell biology research (Issar & Kakkar, 2013).

Synthesis and Biological Activities

The synthesis and biological evaluation of benzimidazoles, quinazolines, and perimidines, containing pseudothiourea—a structural feature related to the query compound—have revealed significant antihypertensive, diuretic, anorectic, and thermoregulating effects. These compounds also possess good herbicidal properties, indicating their diverse application potential (Hsu, Hu, & Liu, 2005).

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole derivatives exhibit a variety of pharmacological activities, including antiviral, antimicrobial, antiallergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmitic, and anti-cancer properties. This versatility makes benzothiazole scaffolds significant in medicinal chemistry, highlighting the potential of structurally similar compounds for therapeutic applications (Bhat & Belagali, 2020).